3-(4-Chlorophenyl)-2-cyanoacrylic acid
3-(4-Chlorophenyl)-2-cyanoacrylic acid
4-chloro-α-cyanocinnamic acid (Cl-CCA) is a phenylpropanoid, related to cinnamic acid, which is synthesized by plants from phenylalanine. Cl-CCA readily co-crystallizes with various biomolecules (e.g., peptides, nucleic acids, etc.).
Brand Name:
Vulcanchem
CAS No.:
20374-46-3
VCID:
VC0125982
InChI:
InChI=1S/C10H6ClNO2/c11-9-3-1-7(2-4-9)5-8(6-12)10(13)14/h1-5H,(H,13,14)/b8-5+
SMILES:
C1=CC(=CC=C1C=C(C#N)C(=O)O)Cl
Molecular Formula:
C10H6ClNO2
Molecular Weight:
207.61 g/mol
3-(4-Chlorophenyl)-2-cyanoacrylic acid
CAS No.: 20374-46-3
Reference Standards
VCID: VC0125982
Molecular Formula: C10H6ClNO2
Molecular Weight: 207.61 g/mol
| CAS No. | 20374-46-3 |
|---|---|
| Product Name | 3-(4-Chlorophenyl)-2-cyanoacrylic acid |
| Molecular Formula | C10H6ClNO2 |
| Molecular Weight | 207.61 g/mol |
| IUPAC Name | (E)-3-(4-chlorophenyl)-2-cyanoprop-2-enoic acid |
| Standard InChI | InChI=1S/C10H6ClNO2/c11-9-3-1-7(2-4-9)5-8(6-12)10(13)14/h1-5H,(H,13,14)/b8-5+ |
| Standard InChIKey | MXCRRKYUQNHWLJ-VMPITWQZSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=C(\C#N)/C(=O)O)Cl |
| SMILES | C1=CC(=CC=C1C=C(C#N)C(=O)O)Cl |
| Canonical SMILES | C1=CC(=CC=C1C=C(C#N)C(=O)O)Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Description | 4-chloro-α-cyanocinnamic acid (Cl-CCA) is a phenylpropanoid, related to cinnamic acid, which is synthesized by plants from phenylalanine. Cl-CCA readily co-crystallizes with various biomolecules (e.g., peptides, nucleic acids, etc.). |
| Synonyms | (2E)-3-(4-Chlorophenyl)-2-cyano-2-propenoic Acid; (E)-2-Cyano-3-(naphthalen-2-yl)acrylic Acid; 3-(4-Chlorophenyl)-2-cyanoacrylic Acid; |
| PubChem Compound | 2363776 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume